Cas no 136834-55-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
• CAS No: 136834-55-4
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 1241477
• PubChem ID: 71341484
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
• methyl 5-fluoro-2-(4-methylphenyl)benzoate
• Methyl 4-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylate
• DTXSID10768402
• 136834-55-4

• Inchi： 1S/C15H13FO2/c1-10-3-5-11(6-4-10)13-8-7-12(16)9-14(13)15(17)18-2/h3-9H,1-2H3
• InChI Key： GEPAQELTZTYXFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 244.08999
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3